Cas no 23799-86-2 (Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1))

• Product Name: Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1)
• CAS No: 23799-86-2
• MF: C₁₃H₁₈ClNS
• MW: 255.80672121048
• CID: 270507
• PubChem ID: 211997
• Update Time: 2025-04-19

Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-3-ethanamine,N,N,5-trimethyl-, hydrochloride (1:1)
• N,N,5-Trimethylbenzo(b)thiophene-3-ethylamine hydrochloride
• N,N-Dimethyl-2-(5-methyl-1-benzothiophen-3-yl)ethan-1-amine--hydrogen chloride (1/1)
• 23799-86-2
• DTXSID90946600
• Benzo(b)thiophene-3-ethylamine, N,N,5-trimethyl-, hydrochloride

• Inchi： 1S/C13H17NS.ClH/c1-10-4-5-13-12(8-10)11(9-15-13)6-7-14(2)3;/h4-5,8-9H,6-7H2,1-3H3;1H
• InChI Key： JJFMVJWYZMFZDE-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C2C=C(C)C=CC1=2)CCN(C)C

Computed Properties

• Exact Mass: 255.08504
• Monoisotopic Mass: 255.084848
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.5

Experimental Properties

• Boiling Point: 331.5°Cat760mmHg
• Flash Point: 154.3°C
• PSA: 3.24